Cas no 81288-02-0 (Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-)

• Product name: Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-
• CAS No: 81288-02-0
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 704199
• PubChem ID: 13561226

Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(5-pentyl-1,3-dioxan-2-yl)-
• 4-(5-pentyl-1,3-dioxan-2-yl)benzoic acid
• QKBBTIVGCJHBBT-UHFFFAOYSA-N
• 81288-02-0
• DTXSID20543883
• 4-(5-n-pentyl-1,3-dioxan-2-yl) benzoic acid
• SCHEMBL8746433
• 4-(5-n-pentyl-1, 3-dioxan-2-yl) benzoic acid
• SCHEMBL9358359

• Inchi： InChI=1S/C16H22O4/c1-2-3-4-5-12-10-19-16(20-11-12)14-8-6-13(7-9-14)15(17)18/h6-9,12,16H,2-5,10-11H2,1H3,(H,17,18)
• InChI Key： QKBBTIVGCJHBBT-UHFFFAOYSA-N
• SMILES： CCCCCC1COC(OC1)C2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų